Cas no 1207671-23-5 (2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline)

• Product Name: 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline
• CAS No: 1207671-23-5
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 5698583
• PubChem ID: 46228433
• Update Time: 2025-06-09

2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• CHEMBL593547
• 2-Piperazin-1-yl-5,6,7,8-tetrahydro-quinoline
• BDBM50304820
• PD180075
• 1207671-23-5
• 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline
• Quinoline, 5,6,7,8-tetrahydro-2-(1-piperazinyl)-
• 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline

• Inchi： 1S/C13H19N3/c1-2-4-12-11(3-1)5-6-13(15-12)16-9-7-14-8-10-16/h5-6,14H,1-4,7-10H2
• InChI Key： OHJFBSROVXQKFQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3C(CCCC3)=N2)CCNCC1

Computed Properties

• Exact Mass: 217.157897619g/mol
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline

Introduction to 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline (CAS No. 1207671-23-5)

2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline, with the CAS number 1207671-23-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline features a piperazine ring attached to a tetrahydroquinoline scaffold, providing it with unique chemical and pharmacological properties.

The synthesis of 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline has been extensively studied and optimized in recent years. Various synthetic routes have been reported, including the reaction of 5,6,7,8-tetrahydroquinoline with piperazine derivatives under different conditions. These methods have been refined to improve yield and purity, making the compound more accessible for further research and development.

In terms of its biological activity, 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline has shown promising results in several areas. One of the key areas of interest is its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline has also been investigated for its neuroprotective effects. Research has shown that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline has also been studied to evaluate its suitability for drug development. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, which are important considerations for developing it as an oral medication.

Clinical trials are currently underway to further assess the safety and efficacy of 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy in treating inflammatory conditions. However, more extensive studies are needed to fully understand its therapeutic potential and to optimize dosing regimens.

In addition to its direct therapeutic applications, 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline has also been explored as a lead compound for the development of new drugs. Its unique structure provides a valuable scaffold for chemical modifications aimed at enhancing specific biological activities or improving pharmacological properties. For example, researchers have synthesized various derivatives by modifying the piperazine or tetrahydroquinoline moieties to enhance anti-inflammatory or neuroprotective effects.

The environmental impact of 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline is another important consideration in its development as a pharmaceutical product. Studies have shown that this compound is biodegradable and does not pose significant environmental risks when used within recommended guidelines. However, ongoing research is being conducted to ensure that any potential environmental impacts are minimized.

In conclusion, 2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinoline (CAS No. 1207671-23-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for the treatment of various diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a valuable addition to the pharmaceutical arsenal.